Cas no 2097979-17-2 (6-(2-fluorophenyl)-2-(methylthio)pyrimidin-4(3H)-one)

• Product Name: 6-(2-fluorophenyl)-2-(methylthio)pyrimidin-4(3H)-one
• CAS No: 2097979-17-2
• MF: C₁₁H₉FN₂OS
• MW: 236.265364408493
• CID: 5726809
• PubChem ID: 137025497
• Update Time: 2025-05-20

6-(2-fluorophenyl)-2-(methylthio)pyrimidin-4(3H)-one Chemical and Physical Properties

Names and Identifiers

• 6-(2-fluorophenyl)-2-(methylthio)pyrimidin-4(3H)-one
• 2097979-17-2
• 4-(2-fluorophenyl)-2-methylsulfanyl-1H-pyrimidin-6-one
• F1967-3491
• AKOS026714342
• 4(3H)-Pyrimidinone, 6-(2-fluorophenyl)-2-(methylthio)-

• Inchi： 1S/C11H9FN2OS/c1-16-11-13-9(6-10(15)14-11)7-4-2-3-5-8(7)12/h2-6H,1H3,(H,13,14,15)
• InChI Key： WAEDKWVPSHTAMZ-UHFFFAOYSA-N
• SMILES： S(C)C1NC(C=C(C2C=CC=CC=2F)N=1)=O

Computed Properties

• Exact Mass: 236.04196225g/mol
• Monoisotopic Mass: 236.04196225g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 354
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 66.8Ų

Experimental Properties

• Density: 1.34±0.1 g/cm3(Predicted)
• Boiling Point: 378.8±52.0 °C(Predicted)
• pka: 6.73±0.50(Predicted)

Additional information on 6-(2-fluorophenyl)-2-(methylthio)pyrimidin-4(3H)-one

Introduction to 6-(2-fluorophenyl)-2-(methylthio)pyrimidin-4(3H)-one (CAS No. 2097979-17-2)

6-(2-fluorophenyl)-2-(methylthio)pyrimidin-4(3H)-one, identified by its Chemical Abstracts Service (CAS) number 2097979-17-2, is a significant compound in the field of pharmaceutical chemistry and medicinal research. This heterocyclic organic molecule has garnered attention due to its structural properties and potential applications in drug development, particularly in addressing various therapeutic challenges.

The compound belongs to the pyrimidine class of molecules, which are well-documented for their biological activity and role in synthesizing pharmacologically active agents. The presence of a fluorophenyl substituent at the 6-position and a methylthio group at the 2-position introduces unique electronic and steric characteristics, making it a promising candidate for further investigation.

In recent years, the pharmaceutical industry has increasingly focused on developing small-molecule inhibitors targeting specific biological pathways. 6-(2-fluorophenyl)-2-(methylthio)pyrimidin-4(3H)-one exhibits potential as a scaffold for designing novel therapeutic agents, particularly in oncology and anti-inflammatory applications. Its fluorine moiety is known to enhance metabolic stability and binding affinity, while the methylthio group contributes to modulating enzyme interactions.

Recent studies have highlighted the compound's relevance in the development of kinase inhibitors, which are crucial in treating cancers and inflammatory diseases. The pyrimidine core is a common motif in many approved drugs, underscoring its importance in medicinal chemistry. The specific substitution pattern in 6-(2-fluorophenyl)-2-(methylthio)pyrimidin-4(3H)-one suggests it may interact with proteins involved in cell signaling pathways, offering a basis for designing next-generation therapeutics.

One of the key aspects of this compound is its ability to be further modified to enhance its pharmacological properties. Researchers have explored derivatives of this molecule to improve solubility, bioavailability, and target specificity. The fluorine atom at the 2-fluorophenyl ring can be particularly exploited for creating enantiomerically pure compounds, which often exhibit improved efficacy and reduced side effects.

The synthesis of 6-(2-fluorophenyl)-2-(methylthio)pyrimidin-4(3H)-one involves multi-step organic reactions, including condensation, cyclization, and functional group transformations. Advanced synthetic methodologies have been employed to achieve high yields and purity, ensuring suitability for preclinical and clinical studies. The growing interest in fluorinated pyrimidines has led to innovations in synthetic routes that are more efficient and environmentally friendly.

From a computational chemistry perspective, molecular modeling studies have been conducted to understand the binding interactions of 6-(2-fluorophenyl)-2-(methylthio)pyrimidin-4(3H)-one with biological targets. These studies provide insights into its mechanism of action and help in optimizing its structure for better therapeutic outcomes. The integration of machine learning algorithms has further accelerated the process of identifying promising analogs based on structural descriptors.

The compound's potential extends beyond oncology; it has also been investigated for its anti-inflammatory properties. Inflammatory diseases often involve dysregulated signaling pathways that could be modulated by small-molecule inhibitors like 6-(2-fluorophenyl)-2-(methylthio)pyrimidin-4(3H)-one. Preliminary experiments have shown that derivatives of this molecule can inhibit key enzymes involved in inflammation, such as COX-2 and LOX.

In conclusion, 6-(2-fluorophenyl)-2-(methylthio)pyrimidin-4(3H)-one (CAS No. 2097979-17-2) represents a valuable asset in pharmaceutical research due to its unique structural features and potential therapeutic applications. Ongoing studies aim to elucidate its full pharmacological profile and explore new derivatives that could lead to breakthroughs in treating various diseases. As research progresses, this compound is expected to play a pivotal role in shaping future drug development strategies.